Cas no 2681255-77-4 (benzyl N-(2,3-dichloroprop-2-en-1-yl)carbamate)

• Product Name: benzyl N-(2,3-dichloroprop-2-en-1-yl)carbamate
• CAS No: 2681255-77-4
• MF: C₁₁H₁₁Cl₂NO₂
• MW: 260.116541147232
• CID: 5653433
• PubChem ID: 165918969
• Update Time: 2025-07-21

benzyl N-(2,3-dichloroprop-2-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2681255-77-4
• EN300-28280717
• benzyl N-(2,3-dichloroprop-2-en-1-yl)carbamate

• Inchi： 1S/C11H11Cl2NO2/c12-6-10(13)7-14-11(15)16-8-9-4-2-1-3-5-9/h1-6H,7-8H2,(H,14,15)/b10-6-
• InChI Key： WJDXHRDCIMJADO-POHAHGRESA-N
• SMILES： Cl/C(=C\Cl)/CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 259.0166840g/mol
• Monoisotopic Mass: 259.0166840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(2,3-dichloroprop-2-en-1-yl)carbamate

Comprehensive Overview of Benzyl N-(2,3-dichloroprop-2-en-1-yl)carbamate (CAS No. 2681255-77-4)

Benzyl N-(2,3-dichloroprop-2-en-1-yl)carbamate (CAS No. 2681255-77-4) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique carbamate functional group and dichloropropenyl moiety, serves as a versatile intermediate in the synthesis of more complex molecules. Its structural features make it particularly valuable for applications in medicinal chemistry, where it is often employed in the development of novel therapeutic agents.

The growing interest in benzyl N-(2,3-dichloroprop-2-en-1-yl)carbamate can be attributed to its role in facilitating cascade reactions and multi-component syntheses, which are pivotal in modern drug discovery. Researchers are increasingly exploring its potential in creating bioactive scaffolds, especially in the context of targeting enzyme inhibitors and receptor modulators. This aligns with current trends in precision medicine, where the demand for highly selective and efficient synthetic routes is at an all-time high.

One of the most frequently searched questions regarding this compound revolves around its synthetic applications and stability under various conditions. Studies have shown that benzyl N-(2,3-dichloroprop-2-en-1-yl)carbamate exhibits remarkable stability in acidic and neutral environments, making it suitable for use in heterocyclic chemistry. Its reactivity with nucleophiles has also been a topic of interest, particularly in the formation of N-substituted derivatives, which are crucial for designing peptide mimetics and other biologically active compounds.

In the context of green chemistry, researchers are investigating the potential of CAS No. 2681255-77-4 as a building block for sustainable synthesis. The compound's ability to participate in atom-economical reactions has positioned it as a candidate for reducing waste in industrial processes. This is particularly relevant given the increasing focus on environmentally friendly chemical manufacturing practices.

Another area of exploration is the compound's spectroscopic properties, which are essential for its identification and purity assessment. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to characterize benzyl N-(2,3-dichloroprop-2-en-1-yl)carbamate, providing valuable data for quality control in research and production settings. These analyses are critical for ensuring the reproducibility of synthetic protocols involving this compound.

The pharmaceutical industry has shown particular interest in the structural versatility of CAS No. 2681255-77-4, as it can be readily modified to introduce various functional groups. This adaptability makes it a valuable tool in the design of small-molecule drugs, especially those targeting protein-protein interactions. Recent studies have highlighted its potential in the development of anti-inflammatory agents and kinase inhibitors, which are among the most sought-after therapeutic categories today.

From a commercial perspective, the availability of benzyl N-(2,3-dichloroprop-2-en-1-yl)carbamate has been steadily increasing to meet the demands of research institutions and pharmaceutical companies. Suppliers often emphasize its high purity grades and custom synthesis options, catering to the diverse needs of the scientific community. This accessibility has further accelerated its adoption in various research programs worldwide.

Looking ahead, the compound's potential in catalysis and material science is beginning to be explored. Preliminary studies suggest that derivatives of benzyl N-(2,3-dichloroprop-2-en-1-yl)carbamate may serve as ligands in asymmetric synthesis or as components in functional materials. These emerging applications underscore the compound's versatility and its potential to contribute to advancements across multiple scientific disciplines.

In conclusion, benzyl N-(2,3-dichloroprop-2-en-1-yl)carbamate (CAS No. 2681255-77-4) represents a valuable asset in contemporary chemical research. Its unique properties and broad applicability make it a compound of significant interest for both academic and industrial researchers. As scientific understanding of its capabilities continues to grow, so too does its potential to drive innovation in synthetic methodology and drug discovery.